Cas no 1145869-32-4 ((2R,3S,3aS,9aR)-2-Azido-2,3,3a,9a-tetrahydro-3-[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]-2-[[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]methyl]-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one)

• Product Name: (2R,3S,3aS,9aR)-2-Azido-2,3,3a,9a-tetrahydro-3-[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]-2-[[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]methyl]-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
• CAS No: 1145869-32-4
• MF: C₂₁H₂₉N₅O₉
• MW: 495.483065366745
• CID: 6975140
• PubChem ID: 42637031
• Update Time: 2025-08-13

(2R,3S,3aS,9aR)-2-Azido-2,3,3a,9a-tetrahydro-3-[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]-2-[[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]methyl]-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• (2R,3S,3aS,9aR)-2-Azido-2,3,3a,9a-tetrahydro-3-[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]-2-[[(tetrahydro-4-methoxy-2H-pyran-4-yl)oxy]methyl]-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
• 1145869-32-4

• Inchi： 1S/C21H29N5O9/c1-28-19(4-9-30-10-5-19)32-13-21(24-25-22)16(34-20(29-2)6-11-31-12-7-20)15-17(35-21)26-8-3-14(27)23-18(26)33-15/h3,8,15-17H,4-7,9-13H2,1-2H3/t15-,16-,17+,21+/m0/s1
• InChI Key： HGCNIBFGFBGCKR-ZGPJWRFFSA-N
• SMILES： O1[C@@H]2[C@H]([C@@H]([C@]1(COC1(CCOCC1)OC)N=[N+]=[N-])OC1(CCOCC1)OC)OC1=NC(C=CN21)=O

Computed Properties

• Exact Mass: 495.19652752Da
• Monoisotopic Mass: 495.19652752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 121Ų